Cas no 920804-16-6 (Ethanone, 1-(4-bromophenyl)-2-[(2-phenylethyl)amino]-)

Ethanone, 1-(4-bromophenyl)-2-[(2-phenylethyl)amino]- structure
920804-16-6 structure
Product Name:Ethanone, 1-(4-bromophenyl)-2-[(2-phenylethyl)amino]-
CAS No:920804-16-6
MF:C16H16BrNO
MW:318.208343505859
CID:746804
PubChem ID:67352301
Update Time:2025-04-19

Ethanone, 1-(4-bromophenyl)-2-[(2-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-bromophenyl)-2-[(2-phenylethyl)amino]-
    • 1-(4-bromophenyl)-2-(2-phenylethylamino)ethanone
    • SCHEMBL2293951
    • 920804-16-6
    • DTXSID20736935
    • 1-(4-Bromophenyl)-2-[(2-phenylethyl)amino]ethan-1-one
    • Inchi: 1S/C16H16BrNO/c17-15-8-6-14(7-9-15)16(19)12-18-11-10-13-4-2-1-3-5-13/h1-9,18H,10-12H2
    • InChI Key: XKQZYPXSIBSBCB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CNCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 317.04153g/mol
  • Monoisotopic Mass: 317.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.1Ų
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